Cas no 122629-53-2 (2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-)

• Product Name: 2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-
• CAS No: 122629-53-2
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 226819
• PubChem ID: 129758
• Update Time: 2025-04-19

2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-6-(4-hydroxynonyl)-
• 6-(4-hydroxynonyl)oxan-2-one
• 9-hydroxy-gamma-tetradecalactone
• 6-(4-hydroxynonyl)tetrahydro-2H-pyran-2-one
• 9-Hgtdl
• DTXSID70924224
• 122629-53-2
• 2H-Pyran-2-one, tetrahydro-6-(4-hydroxynonyl)-

• Inchi： 1S/C14H26O3/c1-2-3-4-7-12(15)8-5-9-13-10-6-11-14(16)17-13/h12-13,15H,2-11H2,1H3
• InChI Key： ZRHKNPWKUIWHMC-UHFFFAOYSA-N
• SMILES： O1C(CCCC1CCCC(CCCCC)O)=O

Computed Properties

• Exact Mass: 242.18828
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53